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Compound of Interest

Compound Name: 3-Bromophenol

Cat. No.: B021344

This technical support center is designed for researchers, scientists, and drug development
professionals to provide guidance on the purification of crude 3-bromophenol using vacuum
distillation. Below you will find troubleshooting guides, frequently asked questions, detailed
experimental protocols, and key data to ensure a successful purification process.

Physical and Chemical Properties of 3-Bromophenol

A comprehensive understanding of the physical properties of 3-bromophenol is essential for a
successful vacuum distillation. The following table summarizes its key characteristics.

Property Value

Molecular Formula CeHsBrO

Molecular Weight 173.01 g/mol

Appearance Low-melting pale yellow semi-solid or liquid.[1]
Boiling Point (atm) 236 °C (lit.).[2][31[4]

Melting Point 30-32 °C (lit.).[2]

Density ~1.63 g/cm3[4]

Solubility Soluble in ether, ethanol, and chloroform.[1][5]
Vapor Pressure 3.73 x 1072 mm Hg at 25 °C (est.).[2]
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Estimated Boiling Point of 3-Bromophenol at
Reduced Pressures

For a successful vacuum distillation, it is crucial to know the boiling point of the compound at
the intended operating pressure. Since compounds with high boiling points are prone to
decomposition at atmospheric pressure, vacuum distillation is the preferred method of
purification.[6][7] The table below provides estimated boiling points of 3-bromophenol at
various pressures, extrapolated from data for similar compounds.

Pressure (mmHg) Estimated Boiling Point (°C)
1 ~80-90

5 ~100 - 110

10 ~115-125

20 ~130 - 140

Troubleshooting Guide

This guide addresses common issues that may be encountered during the vacuum distillation
of crude 3-bromophenol.

dotdot graph TroubleshootingWorkflow { graph [rankdir="LR", splines=ortho, nodesep=0.6];
node [shape=rectangle, style="filled", fontname="Arial", fontsize=12, margin="0.2,0.1"]; edge
[fontname="Arial", fontsize=10];

// Nodes start [label="Start Distillation", shape=ellipse, style=filled, fillcolor="#4285F4",
fontcolor="#FFFFFF"]; issue [label="Problem Encountered", shape=diamond, style=filled,
fillcolor="#EA4335", fontcolor="#FFFFFF"];

/Il Issues no_distillate [label="No Distillate Collected", fillcolor="#FBBCO05",
fontcolor="#202124"]; bumping [label="Violent Bumping", fillcolor="#FBBC05",
fontcolor="#202124"]; dark_distillate [label="Dark/Colored Distillate", fillcolor="#FBBC05",
fontcolor="#202124"]; unstable_vacuum [label="Unstable Vacuum®”, fillcolor="#FBBCO05",
fontcolor="#202124"]; low_yield [label="Low Yield", fillcolor="#FBBCO05", fontcolor="#202124"];
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/I Solutions check_temp_pressure [label="Check Temperature & Pressure",
fillcolor="#34A853", fontcolor="#FFFFFF"]; check_leaks [label="Check for System Leaks",
fillcolor="#34A853", fontcolor="#FFFFFF"]; insulate [label="Insulate Apparatus”,
fillcolor="#34A853", fontcolor="#FFFFFF"]; stirring [label="Ensure Vigorous Stirring",
fillcolor="#34A853", fontcolor="#FFFFFF"]; ebulliator [label="Use Ebulliator Tube",
fillcolor="#34A853", fontcolor="#FFFFFF"]; lower_temp [label="Lower Distillation Temperature"”,
fillcolor="#34A853", fontcolor="#FFFFFF"]; check_impurities [label="Consider Pre-purification",
fillcolor="#34A853", fontcolor="#FFFFFF"]; grease_joints [label="Grease Joints Properly",
fillcolor="#34A853", fontcolor="#FFFFFF"]; check_pump [label="Check Vacuum Pump",
fillcolor="#34A853", fontcolor="#FFFFFF"]; check_collection [label="Check Collection Temp. &
Pressure", fillcolor="#34A853", fontcolor="#FFFFFF"];

/I Connections start -> issue; issue -> no_distillate [label="No Product"]; issue -> bumping
[label="Irregular Boiling"]; issue -> dark_distillate [label="Product Quality"]; issue ->
unstable_vacuum [label="System Instability"]; issue -> low_yield [label="Poor Recovery"];

no_distillate -> check_temp_pressure; no_distillate -> check_leaks; no_distillate -> insulate;
bumping -> stirring; bumping -> ebulliator;
dark_distillate -> lower_temp; dark_distillate -> check_impurities;

unstable_vacuum -> check leaks; unstable vacuum -> grease_joints; unstable vacuum ->
check_pump;

low_yield -> check_temp_pressure; low_yield -> check_collection; low_yield -> check_leaks; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b021344+#purification-of-crude-3-bromophenol-by-
vacuum-distillation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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